Cas no 178308-48-0 (2-chloro-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one)

• Product Name: 2-chloro-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• CAS No: 178308-48-0
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 5304484
• PubChem ID: 136743882
• Update Time: 2026-03-10

2-chloro-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• OC1=C2CCCC2=NC(Cl)=N1
• 2-chloro-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• AT15163
• 2-chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-ol
• 2-Chloro-6,7-dihydro-1H-cyclopenta[d]pyrimidin-4(5H)-one
• 2-CHLORO-3,5,6,7-TETRAHYDRO-4H-CYCLOPENTA[D]PYRIMIDIN-4-ONE
• CS-0459900
• SCHEMBL24697998
• DB-192432
• 178308-48-0
• SCHEMBL18689727
• 2-Chloro-1,5,6,7-tetrahydro-4H-cyclopenta[d]pyrimidin-4-one
• EN300-6482504
• 2-Chloro-1,5,6,7-tetrahydro-4h-cyclopentapyrimidin-4-one

• Inchi： 1S/C7H7ClN2O/c8-7-9-5-3-1-2-4(5)6(11)10-7/h1-3H2,(H,9,10,11)
• InChI Key： MJCTXWDVTKYWRE-UHFFFAOYSA-N
• SMILES： ClC1NC(C2=C(CCC2)N=1)=O

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones